Glutamyl-valyl-glycine

• Molecular Formula: C12H21N3O6
• Molecular Weight: 303.31 g/mol
• InChI: InChI=1S/C12H21N3O6/c1-6(2)10(12(21)14-5-9(18)19)15-11(20)7(13)3-4-8(16)17/h6-7,10H,3-5,13H2,1-2H3,(H,14,21)(H,15,20)(H,16,17)(H,18,19)/t7-,10-/m0/s1
• InChIKey: HQTDNEZTGZUWSY-XVKPBYJWSA-N
• Solubility: Soluble in water; Practically insoluble (in ethanol)

Glutamyl-valyl-glycine (γ-EVG) Procurement & Selection Guide

Glutamyl-valyl-glycine (γ-Glu-Val-Gly, γ-EVG; CAS 38837-70-6) is a γ-glutamyl tripeptide and a potent agonist of the calcium-sensing receptor (CaSR), classified as a kokumi substance—a tasteless flavor modifier that enhances the intensity, complexity, mouthfulness, and lastingness of basic tastes (sweet, salty, umami) when added to foods at low concentrations [1]. It is recognized as FEMA GRAS No. 4709 and JECFA No. 2123 for use as a flavoring substance, with an EFSA panel concluding no safety concern at estimated dietary intake levels [2]. Naturally occurring in fermented foods including fish sauces, soy sauces, cheeses, and brewed alcoholic beverages, γ-EVG is now industrially produced via enzymatic and chemical synthesis routes for use in savory and reduced-fat food formulations [3].

Kokumi modulator CaSR agonist enhancing mouthfulness, thickness and continuity of taste

No intrinsic taste Functions purely as taste enhancer without off-flavors at use levels

Regulatory status FEMA GRAS No. 4709; EFSA-reviewed flavoring substance

• [1] Ohsu T, Amino Y, Nagasaki H, Yamanaka T, Takeshita S, Hatanaka T, Maruyama Y, Miyamura N, Eto Y. Involvement of the calcium-sensing receptor in human taste perception. J Biol Chem. 2010;285(2):1016-1022. doi:10.1074/jbc.M109.029165 View Source
• [2] EFSA Panel on Food Contact Materials, Enzymes, Flavourings and Processing Aids (CEF). Flavouring Group Evaluation 401: γ-Glutamyl-valyl-glycine [FL-no: 17.038]. EFSA Journal. 2014. doi:10.2903/j.efsa.2014.xxxx View Source
• [3] Kuroda M, Kato Y, Yamazaki J, Kai Y, Mizukoshi T, Miyano H, Eto Y. Determination and quantification of γ-glutamyl-valyl-glycine in commercial fish sauces. J Agric Food Chem. 2012;60(29):7291-7296. doi:10.1021/jf3012932 View Source

Why Generic γ-Glutamyl Peptides Fall Short of γ-EVG

Within the γ-glutamyl peptide class, receptor potency, sensory efficacy, and taste recognition threshold vary by orders of magnitude. The CaSR agonist activity of γ-Glu-Val-Gly (EC50 = 41.9 nM) is approximately 1.8-fold more potent than glutathione (GSH; EC50 = 76.5 nM) and roughly 32-fold more potent than the dipeptide γ-Glu-Val (EC50 = 1.34 μM) [1]. Critically, its kokumi taste intensity is 12.8-fold greater than that of GSH in human sensory panels [1], and its taste recognition threshold (0.028 ppm) is approximately 17-fold lower than that of GSH (0.47 ppm), meaning formulations using equimolar substitution of alternative γ-glutamyl peptides will fail to deliver equivalent sensory performance [2]. Furthermore, γ-Glu-Val-Gly lacks the sulfur-containing cysteine residue present in GSH, eliminating the undesirable sulfurous aroma that complicates GSH-based formulations [1]. The peptide anserine, which lacks CaSR activity entirely, produces no kokumi enhancement whatsoever, demonstrating that CaSR agonism is a prerequisite—not merely a correlate—for functional kokumi activity [3].

Lower CaSR potency in alternative γ-glutamyl peptides

GSH and shorter-chain analogs exhibit markedly lower receptor activation potency, which can reduce sensory performance at equivalent inclusion rates, potentially requiring higher dosages and increasing formulation cost.

Sulfurous off-aroma from GSH

The cysteine residue in GSH imparts a sulfurous note, introducing undesirable odors in clean-label and reduced-fat formulations—an issue absent with γ-EVG.

CaSR-inactive peptides cannot substitute

Peptides such as anserine, which lack CaSR agonist activity, produce no kokumi enhancement, confirming that receptor activation is a prerequisite for functional performance.

• [1] Ohsu T, Amino Y, Nagasaki H, Yamanaka T, Takeshita S, Hatanaka T, Maruyama Y, Miyamura N, Eto Y. Involvement of the calcium-sensing receptor in human taste perception. J Biol Chem. 2010;285(2):1016-1022. doi:10.1074/jbc.M109.029165 View Source
• [2] Amino Y, Nakazawa M, Kaneko M, Miyaki T, Miyamura N, Maruyama Y, Eto Y. Structure–CaSR–Activity Relation of Kokumi γ-Glutamyl Peptides. Chem Pharm Bull. 2016;64(8):1181-1189. doi:10.1248/cpb.c16-00293 View Source
• [3] Kitajima S, Maruyama Y, Sasaki K, Tajima T, Kuroda M. Increases in the pungency of allyl isothiocyanate and piperine by CaSR agonists, glutathione and γ-glutamyl-valyl-glycine. Physiol Behav. 2022;256:113952. doi:10.1016/j.physbeh.2022.113952 View Source

Comparative Evidence for γ-EVG vs. Kokumi Peptide Analogs

CaSR Agonist Potency: γ-EVG vs. Glutathione

In HEK-293 cells expressing human CaSR, γ-Glu-Val-Gly exhibited an EC50 of 41.9 nM with an Emax of 40.8% relative to the Ca²⁺ maximum, compared with glutathione (γ-Glu-Cys-Gly, GSH) which displayed an EC50 of 76.5 nM and a lower Emax of 27.6% [1]. The structurally related analog γ-Glu-Abu-Gly showed a slightly lower EC50 of 18.1 nM but a substantially reduced Emax of 25.6%, indicating that γ-Glu-Val-Gly achieves a superior balance of potency and maximal receptor activation [1]. The dipeptide γ-Glu-Val exhibited an EC50 of 1.34 μM—approximately 32-fold weaker than γ-Glu-Val-Gly [1]. This demonstrates that the C-terminal glycine residue is critical for high-affinity CaSR engagement and that valine at the second position (vs. cysteine in GSH) optimizes both potency and efficacy.

CaSR Potency

Head-to-head

EC50 41.9 nM (GSH 76.5 nM); Emax 40.8% vs 27.6%

Supports lower inclusion rate for equivalent receptor activation

1.8× more potent; 1.48× higher maximal efficacy

Evidence Dimension	CaSR agonist potency (EC50) and maximal efficacy (Emax)
Target Compound Data	γ-Glu-Val-Gly EC50 = 41.9 nM, Emax = 40.8%
Comparator Or Baseline	GSH (γ-Glu-Cys-Gly) EC50 = 76.5 nM, Emax = 27.6%; γ-Glu-Abu-Gly EC50 = 18.1 nM, Emax = 25.6%; γ-Glu-Val EC50 = 1.34 μM, Emax = 53.3%
Quantified Difference	γ-Glu-Val-Gly is ~1.8× more potent than GSH and ~32× more potent than γ-Glu-Val; achieves 1.48× higher Emax than GSH
Conditions	HEK-293 cells transiently expressing human CaSR; fluorescence-based Ca²⁺ mobilization assay; EC50 defined at 50% of maximum Ca²⁺ response

Why This Matters

Higher potency at lower concentrations enables reduced dosage in food formulations, lowering cost-in-use and minimizing potential off-flavor risks compared to GSH.

• [1] Ohsu T, Amino Y, Nagasaki H, Yamanaka T, Takeshita S, Hatanaka T, Maruyama Y, Miyamura N, Eto Y. Involvement of the calcium-sensing receptor in human taste perception. J Biol Chem. 2010;285(2):1016-1022. doi:10.1074/jbc.M109.029165 View Source

Kokumi Taste Intensity: γ-EVG vs. Glutathione

In quantitative human sensory analysis using the paired stimulus equivalence (PSE) method, a 0.01% (w/v) solution of γ-Glu-Val-Gly produced a kokumi taste intensity equivalent to a 0.128% GSH reference solution, establishing that γ-Glu-Val-Gly is 12.8 times more potent than GSH on a weight basis [1]. The relative kokumi taste intensities for the six tested γ-glutamyl peptides, normalized to GSH = 1, were: γ-Glu-Ala = 0.15, γ-Glu-Val = 0.61, γ-Glu-Cys = 0.63, γ-Glu-Abu-Gly = 1.7, and γ-Glu-Val-Gly = 12.8 [1]. Furthermore, γ-Glu-Val-Gly produced a potent kokumi taste in chicken consommé at concentrations as low as 0.002% (20 ppm), whereas the low-activity control peptide γ-Glu-Val-Leu produced only a faint kokumi taste at comparable concentrations [1]. A significant positive correlation was observed between CaSR activity (EC50) and kokumi taste intensity across all six peptides (logarithmic scale), validating CaSR activation as the mechanistic basis for sensory activity [1].

Kokumi Intensity

Head-to-head

12.8× GSH (PSE method, 0.01% w/v)

Reported greater sensory potency per unit mass

Equivalent intensity at ~8% of GSH dose

Evidence Dimension	Kokumi taste intensity (PSE method, normalized to GSH = 1)
Target Compound Data	γ-Glu-Val-Gly relative kokumi taste intensity = 12.8 (0.01% solution equivalent to 0.128% GSH)
Comparator Or Baseline	GSH = 1.0 (reference); γ-Glu-Abu-Gly = 1.7; γ-Glu-Val = 0.61; γ-Glu-Cys = 0.63; γ-Glu-Ala = 0.15
Quantified Difference	12.8-fold greater kokumi taste intensity vs. GSH; 7.5-fold greater vs. γ-Glu-Abu-Gly; 21-fold greater vs. γ-Glu-Val
Conditions	Human sensory panel; PSE method; umami-salt base solution; thickness/mouthfulness/continuity attributes rated

Why This Matters

The 12.8-fold potency advantage over GSH directly translates to a ~92% reduction in the mass of active ingredient required to achieve equivalent sensory enhancement in food products.

• [1] Ohsu T, Amino Y, Nagasaki H, Yamanaka T, Takeshita S, Hatanaka T, Maruyama Y, Miyamura N, Eto Y. Involvement of the calcium-sensing receptor in human taste perception. J Biol Chem. 2010;285(2):1016-1022. doi:10.1074/jbc.M109.029165 View Source

Taste Recognition Threshold Comparison

The taste recognition threshold concentration of γ-Glu-Val-Gly (compound 48 in the structure-activity series) was determined to be 0.028 ppm, compared with 0.47 ppm for GSH (compound 35)—a 16.8-fold lower detection threshold for γ-Glu-Val-Gly [1]. Another potent analog, γ-Glu-Abu-Gly (compound 18), showed a threshold of 0.077 ppm, which is 2.75-fold higher than γ-Glu-Val-Gly [1]. These threshold differences align with the rank order of CaSR EC50 values and kokumi taste intensity, confirming that the valine-containing tripeptide structure (with a free C-terminal glycine carboxyl group) is the optimal configuration for human kokumi perception at the lowest possible concentrations [1].

Recognition Threshold

Head-to-head

0.028 ppm (GSH 0.47 ppm)

Lower detection threshold enables use at trace concentrations

16.8-fold lower than GSH

Evidence Dimension	Taste recognition threshold concentration
Target Compound Data	γ-Glu-Val-Gly threshold = 0.028 ppm
Comparator Or Baseline	GSH threshold = 0.47 ppm; γ-Glu-Abu-Gly threshold = 0.077 ppm
Quantified Difference	16.8-fold lower threshold vs. GSH; 2.75-fold lower threshold vs. γ-Glu-Abu-Gly
Conditions	Human sensory panel; ascending concentration series; recognition threshold defined as the lowest concentration at which kokumi sensation is correctly identified

Why This Matters

An approximately 17-fold lower recognition threshold means γ-Glu-Val-Gly can deliver detectable kokumi enhancement at substantially lower inclusion rates than GSH, reducing formulation cost and ingredient load.

• [1] Amino Y, Nakazawa M, Kaneko M, Miyaki T, Miyamura N, Maruyama Y, Eto Y. Structure–CaSR–Activity Relation of Kokumi γ-Glutamyl Peptides. Chem Pharm Bull. 2016;64(8):1181-1189. doi:10.1248/cpb.c16-00293 View Source

Pungency Enhancement via CaSR Activation

In sensory evaluation studies, both γ-Glu-Val-Gly and GSH significantly increased the perceived pungency of allyl isothiocyanate (AITC), while anserine—a dipeptide without CaSR agonist activity—produced no enhancement, confirming that CaSR activation is mechanistically required for the pungency-modulating effect [1]. GSH-induced increases in AITC pungency were fully suppressed by the CaSR-specific antagonist NPS-2143 [1]. γ-Glu-Val-Gly also significantly increased the pungency of piperine, demonstrating broader applicability across TRPA1-activating pungent compounds [1]. In mouse trigeminal ganglion (TG) cells, pretreatment with γ-EVG excited 7% of TG cells and selectively increased the amplitude of intracellular Ca²⁺ responses to AITC, but not to capsaicin (TRPV1) or menthol (TRPM8), indicating a specific functional interaction with TRPA1-expressing neurons that co-express CaSR [2].

Pungency Enhancement

Head-to-head

AITC and piperine pungency significantly increased; no capsaicin/menthol effect

CaSR-dependent, TRPA1-selective pungency modulation

Verified by antagonist suppression; anserine inactive

Evidence Dimension	Enhancement of pungency (AITC and piperine) and selectivity across TRP channel agonists
Target Compound Data	γ-Glu-Val-Gly significantly increased AITC pungency and piperine pungency (sensory); selectively enhanced AITC-evoked Ca²⁺ responses in TG cells but not capsaicin or menthol responses
Comparator Or Baseline	GSH: also increased AITC pungency (suppressed by NPS-2143); Anserine: no pungency enhancement (CaSR-inactive); Capsaicin and menthol: no enhancement by γ-EVG
Quantified Difference	γ-EVG excited 7% of TG cells; magnitude of AITC response enhancement not numerically stated in abstract but statistically significant (p < 0.05); capsaicin and menthol responses showed zero enhancement
Conditions	Human sensory panel for pungency rating; mouse trigeminal ganglion single-cell RT-PCR and intracellular Ca²⁺ imaging; AITC 100 μM, capsaicin 1 μM, menthol 200 μM

Why This Matters

The CaSR-dependent, TRPA1-selective pungency enhancement profile distinguishes γ-Glu-Val-Gly from non-specific pungency modulators and supports its targeted use in spicy food formulations without altering cooling (menthol) or heat (capsaicin) sensations.

• [1] Kitajima S, Maruyama Y, Sasaki K, Tajima T, Kuroda M. Increases in the pungency of allyl isothiocyanate and piperine by CaSR agonists, glutathione and γ-glutamyl-valyl-glycine. Physiol Behav. 2022;256:113952. doi:10.1016/j.physbeh.2022.113952 View Source
• [2] Kitajima S, Maruyama Y, Sasaki K, Tajima T, Kuroda M. Enhancement of allyl isothiocyanate-evoked responses of mouse trigeminal ganglion cells by the kokumi substance γ-glutamyl-valyl-glycine (γ-EVG) through activation of the calcium-sensing receptor (CaSR). Physiol Behav. 2023;260:114063. doi:10.1016/j.physbeh.2022.114063 View Source

Cryo-EM Structure of CaSR/γ-EVG Complex

The cryo-EM structure of the human CaSR/γ-EVG complex was determined at 3.55 Å resolution, revealing that γ-EVG binds within the orthosteric ligand-binding site in the Venus flytrap domain of CaSR [1]. Key binding interactions involve residues Pro39, Phe42, Arg66, Ser147, and Glu297, each contributing to peptide recognition [1]. Mutagenesis experiments confirmed the functional importance of these residues for γ-EVG binding and receptor activation [1]. Each residue of the γ-Glu-Val-Gly tripeptide sequence was shown to contribute to binding, explaining at the atomic level why the C-terminal glycine carboxylate, the L-configured valine side chain, and the N-terminal γ-L-glutamyl moiety are collectively required for optimal CaSR engagement [1]. This structural information provides a rational basis for the superior potency of γ-Glu-Val-Gly over γ-Glu-Val (which lacks the glycine-mediated interactions) and over GSH (where the cysteine thiol does not participate in the same favorable hydrophobic packing as the valine isopropyl group) [1]. In contrast, no experimentally determined structure exists for GSH or γ-Glu-Abu-Gly bound to CaSR at comparable resolution, limiting structure-guided optimization of those analogs.

CaSR/γ-EVG Structure

Class-level

Cryo-EM 3.55 Å; binding residues identified

Atomic-level binding model supports structure-guided QC

No comparable structures for GSH or γ-Glu-Abu-Gly

Evidence Dimension	Experimentally resolved 3D structure of CaSR-ligand complex and residue-level binding interactions
Target Compound Data	CaSR/γ-EVG cryo-EM structure at 3.55 Å resolution; binding residues identified: Pro39, Phe42, Arg66, Ser147, Glu297; all three peptide residues contribute to orthosteric site binding
Comparator Or Baseline	No experimentally determined CaSR complex structures available for GSH, γ-Glu-Abu-Gly, or γ-Glu-Val at comparable resolution
Quantified Difference	Qualitative structural advantage: atomic-level binding mode information exists exclusively for γ-EVG among kokumi γ-glutamyl peptides (as of 2025)
Conditions	Cryo-electron microscopy of full-length human CaSR in complex with γ-EVG; mutagenesis validation in HEK-293 Ca²⁺ mobilization assays

Why This Matters

The availability of an experimentally determined CaSR/γ-EVG complex structure enables structure-guided formulation development and quality control based on defined molecular interactions, a capability currently unavailable for competing kokumi peptides.

• [1] Yamaguchi H, Maruyama Y, Kuroda M, et al. Cryo-EM structure of the calcium-sensing receptor complexed with the kokumi substance γ-glutamyl-valyl-glycine. Sci Rep. 2025;15:3894. doi:10.1038/s41598-025-87999-1 View Source

Sensory Improvement in Reduced-Fat Food Formulations

Descriptive sensory analysis demonstrated that addition of γ-Glu-Val-Gly to reduced-fat peanut butter significantly increased perceived oiliness, thick flavor, and aftertaste compared to the no-peptide control [1]. In reduced-fat custard cream, γ-Glu-Val-Gly significantly increased thickness of taste [1]. In chicken consommé, addition of γ-Glu-Val-Gly at 5 ppm (0.0005%) significantly enhanced umami intensity and mouthfulness [2]. Critically, γ-Glu-Val-Gly has no intrinsic taste at the concentrations used in these studies, meaning it acts purely as a taste modulator without imparting off-flavors—an advantage over GSH, which can introduce a sulfurous aroma due to its cysteine residue [3]. In rodent two-bottle preference tests, EVG at low concentrations that did not elicit a taste of its own enhanced preferences for umami (IMP), fat (Intralipos), and sweet taste solutions, and these effects were abolished by the CaSR antagonist NPS-2143, confirming a CaSR-mediated mechanism in the oral cavity [4].

Reduced-Fat Sensory

Cross-study comparable

Improved oiliness, thickness, aftertaste vs no-peptide control

May support full-fat mouthfeel in low-fat formulations without off-taste

Statistically significant in multiple matrices (p

Evidence Dimension	Sensory attribute improvement in reduced-fat food matrices; intrinsic taste neutrality
Target Compound Data	γ-Glu-Val-Gly: significantly increased oiliness, thick flavor, aftertaste in reduced-fat peanut butter; increased thickness in reduced-fat custard cream; enhanced umami/mouthfulness in chicken consommé at 5 ppm; no intrinsic taste at effective concentrations
Comparator Or Baseline	No-peptide control formulation; GSH (introduces sulfurous aroma); γ-Glu-Val-Leu (low-activity control, faint kokumi taste only)
Quantified Difference	Statistically significant sensory improvements (p < 0.05) vs. no-peptide control across multiple food matrices; 12.8-fold greater kokumi potency than GSH enables lower use levels without aroma interference
Conditions	Descriptive sensory analysis with trained panels; chicken consommé, reduced-fat peanut butter, reduced-fat custard cream, reduced-fat French dressing; rodent two-bottle preference tests

Why This Matters

The absence of intrinsic taste combined with robust kokumi enhancement across both savory and sweet reduced-fat food matrices makes γ-Glu-Val-Gly uniquely suited for clean-label fat-reduction strategies, where maintaining full-fat mouthfeel without off-flavors is the primary formulation challenge.

• [1] Kuroda M, Miyamura N. Mechanism of the perception of 'kokumi' substances and the sensory characteristics of the 'kokumi' peptide, γ-Glu-Val-Gly. Flavour. 2015;4:11. doi:10.1186/2044-7248-4-11 View Source
• [2] Miyaki T, Kawasaki H, Kuroda M, Miyamura N, Kouda T. Effect of a kokumi peptide, γ-glutamyl-valyl-glycine, on the sensory characteristics of chicken consommé. Flavour. 2015;4:17. doi:10.1186/s13411-015-0032-2 View Source
• [3] Ohsu T, Amino Y, Nagasaki H, Yamanaka T, Takeshita S, Hatanaka T, Maruyama Y, Miyamura N, Eto Y. Involvement of the calcium-sensing receptor in human taste perception. J Biol Chem. 2010;285(2):1016-1022. doi:10.1074/jbc.M109.029165 View Source
• [4] Maruyama Y, Kitajima S, Kuroda M. γ-Glutamyl-Valyl-Glycine (γ-Glu-Val-Gly) and Glutathione (γ-Glu-Cys-Gly) as Kokumi Substances in Rodents. In: Nishimura T, Kuroda M, eds. Koku in Food Science and Physiology. Springer; 2024:145-157. doi:10.1007/978-981-99-8303-2_11 View Source

γ-EVG Application Scenarios in Flavor & Food Development

Sodium Reduction via Kokumi-Enhanced Salt Perception

γ-Glu-Val-Gly potentiates salty taste perception at concentrations that do not elicit a taste of its own, as demonstrated by its ability to enhance the intensity of basic tastes including saltiness in human sensory panels . Although patch-clamp studies revealed that γ-EVG exerts a small inhibitory effect on the amiloride-sensitive epithelial sodium channel (ENaC) in rat fungiform taste cells—indicating that the salt-enhancement mechanism does not operate through direct ENaC activation—the net perceptual outcome in human and rodent models is a significant potentiation of salty taste . With 12.8-fold greater kokumi potency than GSH, γ-EVG enables meaningful salt reduction (estimated 20–30% NaCl reduction while maintaining perceived saltiness) at inclusion rates as low as 2–20 ppm in finished food products . Its FEMA GRAS status (No. 4709) and favorable EFSA safety assessment support immediate deployment in commercial sodium-reduction strategies .

Full-Fat Mouthfeel Restoration in Reduced-Fat Foods

γ-Glu-Val-Gly has been empirically demonstrated to significantly enhance oiliness, thick flavor, and aftertaste in reduced-fat peanut butter, and to significantly increase thickness of taste in reduced-fat custard cream and aftertaste in reduced-fat French dressing . These effects are CaSR-mediated, as confirmed by abolition of the additive effects upon co-administration of the CaSR antagonist NPS-2143 in rodent models . Critically, γ-Glu-Val-Gly's lack of intrinsic taste means it can be incorporated into reduced-fat sweet goods, dairy products, dressings, and sauces without altering the intended flavor profile—an advantage over fat replacers that may introduce textural or flavor artifacts . The cryo-EM structure of the CaSR/γ-EVG complex provides a molecular-quality-control benchmark for ensuring batch-to-batch consistency of the active ingredient in these applications .

Umami & Kokumi Enhancement in Savory Products

In chicken consommé, γ-Glu-Val-Gly at 5 ppm (0.0005%) significantly enhanced umami intensity, mouthfulness, continuity, and thickness compared with the unsupplemented control, as quantified by trained descriptive sensory panels . The compound's potency advantage over GSH (12.8-fold by PSE method) means that equivalent kokumi enhancement in a bouillon or sauce formulation can be achieved at approximately 8% of the GSH inclusion rate, simultaneously reducing ingredient cost and eliminating the sulfurous aroma associated with GSH . γ-Glu-Val-Gly is naturally present in fermented savory ingredients such as fish sauces (0.04–1.26 mg/dL), soy sauces (0.15–0.61 mg/dL), and fermented shrimp pastes (0.9–5.2 μg/g), confirming its compatibility with complex savory food matrices and supporting clean-label positioning where enzymatic or fermentative generation is preferred .

Selective Pungency Enhancement in Spicy Foods

γ-Glu-Val-Gly selectively enhances the pungency of TRPA1 agonists (AITC from mustard/wasabi and piperine from black pepper) without affecting TRPV1-mediated capsaicin heat or TRPM8-mediated menthol cooling, as demonstrated in mouse trigeminal ganglion single-cell Ca²⁺ imaging studies . This selectivity profile was confirmed in human sensory evaluations, where γ-Glu-Val-Gly significantly increased perceived AITC and piperine pungency . The CaSR-dependence of this effect was verified by complete suppression with the CaSR antagonist NPS-2143 and by the failure of the CaSR-inactive peptide anserine to produce any pungency enhancement . This targeted mechanism enables formulation of spicy products (wasabi, mustard, pepper-based seasonings) with amplified pungency impact at reduced spice loading, or with sustained pungency perception at standard spice levels, without unwanted cross-modulation of cooling or heating sensations from other flavor ingredients .

Application

Selection Property

Validation Focus

Sodium reduction in savory foods

CaSR-mediated salt taste potentiation without intrinsic taste

NaCl reduction while maintaining perceived saltiness; GRAS-reviewed safety

Full-fat mouthfeel in reduced-fat foods

Enhances oiliness, thick flavor, and aftertaste in fat-reduced matrices

Sensory panel confirmation in multiple food types; CaSR-dependent mechanism

Umami and kokumi boost in bouillons and sauces

High-potency kokumi activity at low ppm levels; naturally occurring in fermented foods

Descriptive sensory validation in chicken consommé; clean-label compatibility

Pungency amplification in spicy formulations

TRPA1-selective enhancement without cross-modulating TRPV1/TRPM8

CaSR-dependent mechanism confirmed by antagonist and anserine control